Cas no 188747-28-6 (3-bromo-N-(6-methylpyridin-2-yl)benzamide)

• Product Name: 3-bromo-N-(6-methylpyridin-2-yl)benzamide
• CAS No: 188747-28-6
• MF: C₁₃H₁₁BrN₂O
• MW: 291.143242120743
• CID: 2785805
• PubChem ID: 603306
• Update Time: 2025-05-22

3-bromo-N-(6-methylpyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• BOCBDQIZNZCOPX-UHFFFAOYSA-N
• 188747-28-6
• PD181305
• BRD-K85104602-001-01-3
• AKOS000204447
• DTXSID30345279
• 3-Bromo-N-(6-methyl-2-pyridinyl)benzamide #
• EN300-12774012
• 3-Bromo-N-(6-methyl-pyridin-2-yl)-benzamide
• TimTec1_002275
• CHEMBL377195
• Z57716131
• HMS1540H09
• CS-0333750
• STK182187
• Oprea1_606042
• BDBM50186324
• 3-bromo-N-(6-methylpyridin-2-yl)benzamide

• Inchi： 1S/C13H11BrN2O/c1-9-4-2-7-12(15-9)16-13(17)10-5-3-6-11(14)8-10/h2-8H,1H3,(H,15,16,17)
• InChI Key： BOCBDQIZNZCOPX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NC1C=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 290.00548Da
• Monoisotopic Mass: 290.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-(6-methylpyridin-2-yl)benzamide

3-Bromo-N-(6-Methylpyridin-2-Yl)Benzamide (CAS No. 188747-28-6): A Comprehensive Overview

3-Bromo-N-(6-methylpyridin-2-yl)benzamide, a compound with the CAS registry number 188747-28-6, is an organic chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the meta position of a benzene ring and a pyridine moiety substituted with a methyl group at the 6-position. The interplay of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 3-bromo-N-(6-methylpyridin-2-yl)benzamide typically involves multi-step organic reactions, including nucleophilic substitution, amide formation, and aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to optimize the preparation of this compound.

In terms of pharmacological activity, 3-bromo-N-(6-methylpyridin-2-yl)benzamide has shown promise as a potential drug candidate in several therapeutic areas. Studies have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. For instance, preclinical trials have highlighted its inhibitory effects on acetylcholinesterase (AChE), an enzyme whose overactivity is linked to cognitive decline in Alzheimer's patients.

Beyond its pharmacological applications, 3-bromo-N-(6-methylpyridin-2-yl)benzamide has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a candidate for use in catalysis and sensor development. Recent research has focused on its role as a ligand in metalloenzyme mimics, where it facilitates selective transformations of organic substrates under mild conditions.

The structural versatility of 3-bromo-N-(6-methylpyridin-2-yl)benzamide allows for further functionalization to tailor its properties for specific applications. For example, substitution at the bromine position or modification of the pyridine ring can lead to derivatives with enhanced bioavailability or improved catalytic activity. These modifications are currently being explored in academic and industrial settings to expand the compound's utility.

In conclusion, 3-bromo-N-(6-methylpyridin-2-yl)benzamide (CAS No. 188747-28-6) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across medicine and materials science underscore its importance as a research tool and potential therapeutic agent. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.